3,6,7-Trihydroxy-4-methyl-2H-chromen-2-one

• Molecular Formula: C10H8O5
• Molecular Weight: 208.17 g/mol
• IUPAC Name: 3,6,7-trihydroxy-4-methylchromen-2-one
• InChI: InChI=1S/C10H8O5/c1-4-5-2-6(11)7(12)3-8(5)15-10(14)9(4)13/h2-3,11-13H,1H3
• InChI Key: MEXVDPUMANAGEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=CC(=C(C=C12)O)O)O

Description

3,6,7-Trihydroxy-4-methyl-2H-chromen-2-one is a derivative of coumarin, a class of compounds known for their diverse biological activities. Coumarins are naturally occurring lactones derived from the benzopyran-2-one structure and are widely found in green plants, fungi, and bacteria

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,6,7-Trihydroxy-4-methyl-2H-chromen-2-one can be achieved through several methods. This method employs both homogeneous catalysts such as concentrated sulfuric acid and trifluoroacetic acid, as well as Lewis acids like aluminum chloride and zinc chloride .

Industrial Production Methods

Industrial production of this compound often utilizes green chemistry principles to minimize environmental impact. Methods such as using green solvents and catalysts are employed to ensure sustainable production . Additionally, one-pot synthesis methods, which combine multiple reaction steps into a single process, are also used to enhance efficiency and reduce waste .

Chemical Reactions Analysis

Types of Reactions

3,6,7-Trihydroxy-4-methyl-2H-chromen-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinones, which are important intermediates in many biological processes.

Reduction: Reduction reactions can convert the compound into dihydro derivatives, which may exhibit different biological activities.

Substitution: Electrophilic substitution reactions can introduce various functional groups into the coumarin ring, enhancing its biological properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Electrophilic substitution reactions often employ reagents like bromine or nitric acid under controlled conditions.

Major Products

Scientific Research Applications

3,6,7-Trihydroxy-4-methyl-2H-chromen-2-one has a wide range of scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and as a reagent in various organic reactions.

Biology: The compound exhibits antioxidant properties, making it useful in studies related to oxidative stress and cellular damage.

Medicine: It has potential therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities.

Industry: The compound is used in the production of optical brighteners, photosensitizers, and fluorescent dyes.

Mechanism of Action

The mechanism of action of 3,6,7-Trihydroxy-4-methyl-2H-chromen-2-one involves its interaction with various molecular targets and pathways. For instance, it can inhibit catabolic enzymes such as hyaluronidase and collagenase, preserving the integrity of connective tissues . Additionally, its antioxidant properties help neutralize free radicals, reducing oxidative stress and preventing cellular damage .

Comparison with Similar Compounds

Similar Compounds

4,6,7-Trihydroxy-2H-chromen-2-one: Another hydroxycoumarin with similar antioxidant properties.

7-Hydroxy-4-methyl-2H-chromen-2-one: Known for its antimicrobial and anti-inflammatory activities.

2,3-Dihydro-3,5-dihydroxy-6-methyl-4(H)-pyran-4-one: Exhibits sweet taste and is used in flavoring.

Uniqueness

3,6,7-Trihydroxy-4-methyl-2H-chromen-2-one stands out due to its unique combination of hydroxyl groups at positions 3, 6, and 7, which contribute to its potent antioxidant and therapeutic properties . This structural arrangement enhances its ability to interact with various biological targets, making it a valuable compound in scientific research and industrial applications.